N-[(3-hydroxy-3-pyrrolidinyl)methyl]-3-isobutyl-5-isoxazolecarboxamide

• IUPAC Name: N-[(3-hydroxypyrrolidin-3-yl)methyl]-3-(2-methylpropyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C13H21N3O3/c1-9(2)5-10-6-11(19-16-10)12(17)15-8-13(18)3-4-14-7-13/h6,9,14,18H,3-5,7-8H2,1-2H3,(H,15,17)
• InChI Key: AEFCTRFTEKUWGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NOC(=C1)C(=O)NCC2(CCNC2)O
• Molecular Formula: C13H21N3O3
• Molecular Weight: 267.32 g/mol

Description

N-[(3-hydroxy-3-pyrrolidinyl)methyl]-3-isobutyl-5-isoxazolecarboxamide, also known as LY379268, is a potent and selective agonist of the metabotropic glutamate receptor subtype 2 (mGluR2). This compound has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-[(3-hydroxy-3-pyrrolidinyl)methyl]-3-isobutyl-5-isoxazolecarboxamide acts as an agonist of mGluR2, which is a G protein-coupled receptor that is widely distributed in the brain. Activation of mGluR2 leads to the inhibition of neurotransmitter release, including glutamate, which is the major excitatory neurotransmitter in the brain. This results in a decrease in neuronal activity, which can have neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. These include the reduction of glutamate release, the inhibition of neuronal excitability, and the promotion of neurotrophic factor expression. This compound has also been shown to have anti-inflammatory effects, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[(3-hydroxy-3-pyrrolidinyl)methyl]-3-isobutyl-5-isoxazolecarboxamide is its selectivity for mGluR2, which allows for more specific investigation of the role of this receptor in various processes. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in animal studies.

Future Directions

There are several potential future directions for research on N-[(3-hydroxy-3-pyrrolidinyl)methyl]-3-isobutyl-5-isoxazolecarboxamide. One area of interest is the investigation of its potential therapeutic applications in other neurological and psychiatric disorders, such as epilepsy and addiction. Another area of interest is the development of more potent and selective agonists of mGluR2, which may have even greater therapeutic potential. Finally, the use of this compound in combination with other drugs may also be explored as a potential treatment strategy.

Synthesis Methods

The synthesis of N-[(3-hydroxy-3-pyrrolidinyl)methyl]-3-isobutyl-5-isoxazolecarboxamide involves several steps, including the protection of the carboxylic acid group, the formation of the isoxazole ring, and the deprotection of the pyrrolidine ring. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

N-[(3-hydroxy-3-pyrrolidinyl)methyl]-3-isobutyl-5-isoxazolecarboxamide has been widely used in scientific research to study the role of mGluR2 in various physiological and pathological processes. This compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease. This compound has also been investigated for its potential therapeutic applications in schizophrenia, anxiety, and depression.